Welcome to BenchChem Online Store!
Français
List
Bench Chemicals
molecular formula C14H13N3OS B8517084 2-Hydroxymethyl-3-methyl-5-phenylthioimidazo[5,4-b]pyridine

2-Hydroxymethyl-3-methyl-5-phenylthioimidazo[5,4-b]pyridine

Cat. No. B8517084
M. Wt: 271.34 g/mol
InChI Key: YITSRPKSJIQSLA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US05739345

Procedure details

A procedure similar to that described in Preparation 43 was repeated, except that 2.62 g of 3-amino-2-methylamino-6-phenylthiopyridine (prepared as described in Preparation 89) and 2.58 g of glycolic acid were used, and that the product was purified by column chromatography through silica gel, using a gradient elution method, with mixtures of ethyl acetate and methanol in ratios ranging from 50:1 to 10:1 by volume as the eluent, to give 1.80 g of the title compound, melting at 119°-120° C.
Name
3-amino-2-methylamino-6-phenylthiopyridine
Quantity
2.62 g
Type
reactant
Reaction Step One
Name
glycolic acid
Quantity
2.58 g
Type
reactant
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[C:3]([NH:15][CH3:16])=[N:4][C:5]([S:8][C:9]2[CH:14]=[CH:13][CH:12]=[CH:11][CH:10]=2)=[CH:6][CH:7]=1.[C:17]([OH:21])(=O)[CH2:18]O>>[OH:21][CH2:17][C:18]1[N:15]([CH3:16])[C:3]2[C:2]([N:1]=1)=[CH:7][CH:6]=[C:5]([S:8][C:9]1[CH:14]=[CH:13][CH:12]=[CH:11][CH:10]=1)[N:4]=2

Inputs

Step One
Name
3-amino-2-methylamino-6-phenylthiopyridine
Quantity
2.62 g
Type
reactant
Smiles
NC=1C(=NC(=CC1)SC1=CC=CC=C1)NC
Step Two
Name
glycolic acid
Quantity
2.58 g
Type
reactant
Smiles
C(CO)(=O)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
A procedure similar to that described in Preparation 43
CUSTOM
Type
CUSTOM
Details
that the product was purified by column chromatography through silica gel
WASH
Type
WASH
Details
a gradient elution method

Outcomes

Product
Name
title compound
Type
product
Smiles
OCC=1N(C2=NC(=CC=C2N1)SC1=CC=CC=C1)C
Measurements
Type Value Analysis
AMOUNT: MASS 1.8 g
YIELD: CALCULATEDPERCENTYIELD 58.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.